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Compound of Interest

Compound Name: Acth (1-4)

Cat. No.: B7881232

Get Quote

Executive Summary & Compound Profile
ACTH (1-4) is the N-terminal tetrapeptide of ACTH/

-MSH. While it lacks the full steroidogenic potency of the parent hormone, it retains
melanocortin receptor affinity. Proper disposal prevents environmental contamination and
ensures compliance with EPA and local EHS regulations.
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Parameter Technical Specification

Chemical Name
ACTH (1-4), Adrenocorticotropic Hormone

Fragment 1-4

Sequence H-Ser-Tyr-Ser-Met-OH

Molecular Weight 486.5 g/mol

Hazards (GHS)
Not classified as P-list/U-list (acute toxin).[1]

Treated as Chemical Waste.

Key Reactivity
Methionine (Met) residue is highly prone to

oxidation.[2]

Waste Class
Non-RCRA Regulated Chemical Waste (unless

mixed with hazardous solvents).

Core Directive: The "Chemical vs. Biological"
Decision
A common error in peptide disposal is misclassifying synthetic peptides as "Biohazardous

Waste" (Red Bag).

Rule of Thumb: Unless the peptide was used with infectious agents (viruses, bacteria) or

human blood/tissue, it is Chemical Waste.

Why? Autoclaving (standard bio-waste treatment) does not effectively destroy all chemical

structures and may release noxious fumes if the peptide is in a chemical solvent. Incineration

via a chemical waste contractor is the required destruction method.

Disposal Decision Logic (Visualization)
The following diagram illustrates the decision matrix for segregating ACTH (1-4) waste

streams.
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Start: ACTH (1-4) Waste Generated

Is the waste Solid or Liquid?

Solid Waste Type?

Solid

Solvent Composition?

Liquid

Needles/Broken Glass

Sharps

Gloves, Empty Vials, Paper

PPE/Vials

Puncture-Proof Sharps Container
(Label: 'Chemical Sharps')

Solid Chemical Waste Bin
(Double-bagged)

Aqueous Buffer (PBS/Water)

Purely Aqueous

Organic Solvent (DMSO/Acetonitrile)

Contains Solvents

Is Bleach Deactivation Required?
(Check Local EHS)

Liquid Chemical Waste Container
(Segregate Halogenated vs Non-Halogenated)

No (Standard)

Sanitary Sewer
(ONLY if permitted by local EHS)

Yes (Rare/Specific)

Click to download full resolution via product page
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Caption: Operational workflow for segregating ACTH (1-4) waste streams based on physical

state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Vials, PPE, Weigh Boats)

Context: Empty vials of ACTH (1-4) often contain residual dust. The Methionine residue can

oxidize to sulfoxide forms, but the waste classification remains unchanged.

Procedure:

Segregation: Do not mix with general trash. Use a dedicated container labeled "Solid

Chemical Waste."

Containment: Place items in a clear polyethylene bag (minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag.

Constituents: "Debris contaminated with ACTH (1-4) peptide."

Hazard Check: Check "Toxic" (as a precaution for bioactive substances) or "Non-

Regulated" depending on institutional thresholds.

Closure: Zip-tie or tape the bag closed when 3/4 full.

Protocol B: Liquid Waste (Stock Solutions, HPLC
Effluent)

Context: ACTH (1-4) is often dissolved in water, PBS, or DMSO. The disposal path depends

entirely on the solvent, not the peptide.

Critical Warning:Do NOT bleach liquid waste containing DMSO or Guanidine, as this can

generate toxic gases or heat.

Procedure:

Identify Solvent:
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Aqueous (PBS/Water): Collect in "Aqueous Waste" carboy.

Organic (DMSO/Acetonitrile/Methanol): Collect in "Organic Solvent Waste" carboy.

Compatibility Check: Ensure the carboy material (HDPE or Glass) is compatible with the

solvent.

Labeling: List all solvents (e.g., "Water 99%, ACTH <0.1%") and the peptide name.

Deactivation (Optional): If local EHS requires deactivation of bioactive peptides before

pickup:

Add 1N Hydrochloric Acid (HCl) or 1N Sodium Hydroxide (NaOH) to the aqueous

stream to hydrolyze the peptide bonds over 24 hours.

Note: ACTH (1-4) is rapidly degraded by serum peptidases; chemical hydrolysis is only

necessary for high-concentration stocks.

Protocol C: Spill Cleanup (Immediate Action)
Scenario: A lyophilized vial of ACTH (1-4) drops and shatters.

Step-by-Step:

PPE: Don nitrile gloves, lab coat, and safety glasses.

Containment: Cover the spill with a paper towel to prevent powder dispersion.

Solubilization: Dampen the towel slightly with water (ACTH 1-4 is water-soluble). Do not

blow dry powder.

Cleanup: Wipe up the material.

Decontamination: Wipe the surface with 70% Ethanol or 10% Bleach solution to degrade

trace residues.

Disposal: Place all towels and glass shards into the Chemical Sharps or Solid Chemical

Waste container.
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Scientific Rationale & Stability Factors
Understanding the stability of ACTH (1-4) ensures you don't accidentally create a more

hazardous situation during disposal.

Methionine Oxidation: The C-terminal Methionine (Met) is susceptible to oxidation. Old stock

solutions may turn slightly yellow or cloudy. This indicates the formation of Methionine

Sulfoxide.

Disposal Implication: Oxidized peptide is less bioactive but should still be treated as

chemical waste.

Hydrolysis: The peptide bonds are stable at neutral pH but hydrolyze in strong acids/bases.

Disposal Implication: Mixing with acidic waste streams (common in HPLC waste)

effectively deactivates the peptide over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://www.benchchem.com/product/b7881232/docs#acth-1-4-proper-disposal-procedures-technical-operations-guide
https://www.benchchem.com/product/b7881232/docs#acth-1-4-proper-disposal-procedures-technical-operations-guide
https://www.benchchem.com/product/b7881232/docs#acth-1-4-proper-disposal-procedures-technical-operations-guide
https://www.benchchem.com/product/b7881232/docs#acth-1-4-proper-disposal-procedures-technical-operations-guide
https://www.benchchem.com/product/b7881232?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

